Cas no 90503-06-3 (Azithromycin N-Oxide)

Azithromycin N-Oxide Properties

Names and Identifiers

• Azithromycin N-Oxide
• azithromycin 3'-N-oxide
• AZITHROMYCIN IMPURITY L
• Azithromycin EP Impurity L
• Azithromycin N-Oxide (15 mg)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-
• (2S,3R,4S,6R)-2-[[(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-15-oxo-1-oxa-6-azacyclopentadec-11-yl]oxy]-3-hydroxy-N,N,6-trimethyloxan-4-amine oxide
• UNII-6X0XI0CU3R
• A-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptamethyl-11-[[3,4,6-trideoxy-3-(dimethyloxidoamino)-
• Q27265648
• Azithromycin 3'- N-oxide
• A-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one;
• DTXSID40238188
• 6X0XI0CU3R
• 90503-06-3
• Azithromycin-N-oxide
• AZITHROMYCIN IMPURITY L [EP IMPURITY]
• AZITHROMYCIN N-OXIDE [USP-RS]
• AZITHROMYCIN N-OXIDE (USP-RS)
• DEORMZXNPDWMST-BICOPXKESA-N
• AZITHROMYCIN IMPURITY L (EP IMPURITY)
• DTXCID60160679
• +Expand

• InChIKey： DEORMZXNPDWMST-BICOPXKESA-NCopyCopied
• Inchi： InChI=1S/C38H72N2O13/c1-15-27-38(10,46)31(42)24(6)39(11)19-20(2)17-36(8,45)33(53-35-29(41)26(40(12,13)47)16-21(3)49-35)22(4)30(23(5)34(44)51-27)52-28-18-37(9,48-14)32(43)25(7)50-28/h20-33,35,41-43,45-46H,15-19H2,1-14H3/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1CopyCopied
• SMILES： CC[C@@H]1[C@@]([C@@H]([C@H](N(C[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)[N+](C)(C)[O-])O)(C)O)C)C)C)O)(C)OCopyCopied

Computed Properties

• Exact Mass: 764.50300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 764.50344036g/mol
• Heavy Atom Count: 53
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 195Ų

Experimental Properties

• LogP: 1.87210
• PSA: 206.27000
• Boiling Point: NA
• Melting Point: NA